Cas no 1331-31-3 (o-Chloroethylbenzene)
o-Chloroethylbenzene structure
Product Name:o-Chloroethylbenzene
o-Chloroethylbenzene Chemical and Physical Properties
Names and Identifiers
-
- o-Chloroethylbenzene
- 2-CHLOROETHYLBENZENE
- 1-(2-methylpropyl)hydrazinecarboxamide
- 1-Chloro-1-phenylethane
- alpha-Chloroethylbenzene
- Benzene, chloroethyl-
- Ethylchlorobenzene
- 2-(Chloroethyl)benzene
- A833653
- Benzene, (2-chloroethyl)-
- HSDB 8375
- phenylethyl chloride
- DTXSID3060748
- .beta.-Phenylethyl chloride
- 1331-31-3
- BENZENE, (.BETA.-CHLOROETHYL)-
- NSC27886
- 1-Chloro-2-phenylethane
- beta-Phenylethyl chloride
- chloroethylbenzene
- NSC 27886
- F0001-1658
- (2-Chloroethyl)benzene, 99%
- Q27275303
- C7T86VN1QZ
- (beta-Chloroethyl)benzene
- 2-Phenylethyl chloride
- UNII-C7T86VN1QZ
- (2-chloroethyl) benzene
- AKOS000120652
- D70839
- NS00022528
- (2-chloro-ethyl)-benzene
- .beta.-Phenethyl chloride
- FT-0632610
- Phenethyl chloride
- SCHEMBL124719
- SCHEMBL5705619
- Phenethylchloride
- InChI=1/C8H9Cl/c9-7-6-8-4-2-1-3-5-8/h1-5H,6-7H
- (.beta.-Chloroethyl)benzene
- 622-24-2
- 2-chloroethyl-benzene
- beta-Phenethyl chloride
- EINECS 210-725-6
- CHLOROETHYL)BENZENE, (2-
- CS-W016446
- W-105031
- (2-Chloroethyl)benzene
- (2-chloroethyl)-benzene
- MFCD00000977
- 2-Phenyl-1-chloroethane
- NSC-27886
- phenyl ethyl chloride
-
- Inchi: 1S/C8H9Cl/c9-7-6-8-4-2-1-3-5-8/h1-5H,6-7H2
- InChI Key: MNNZINNZIQVULG-UHFFFAOYSA-N
- SMILES: ClCCC1C=CC=CC=1
Computed Properties
- Exact Mass: 131.10599
- Monoisotopic Mass: 140.039278
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 0
- Heavy Atom Count: 9
- Rotatable Bond Count: 2
- Complexity: 65
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3
- Topological Polar Surface Area: 0
Experimental Properties
- Density: 1.0536 (estimate)
- Melting Point: -62.6°C
- Boiling Point: 188.79°C (estimate)
- Flash Point: 91.2°C
- Refractive Index: 1.5275 (estimate)
- PSA: 72.35
- LogP: log Kow = 2.95
o-Chloroethylbenzene Related Literature
-
Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
-
Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
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3. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
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Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
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